3-(4-chlorophenyl)-1-[(4-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 3-(4-chlorophenyl)-1-[(4-fluorophenyl)methyl]-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H14ClFN2O2S/c20-13-3-7-15(8-4-13)23-18(24)17-16(9-10-26-17)22(19(23)25)11-12-1-5-14(21)6-2-12/h1-10,16-17H,11H2
• InChI Key: RJKLZTDSUVGDPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2C1N(C(=O)N(C2=O)C3=CC=C(C=C3)Cl)CC4=CC=C(C=C4)F
• Molecular Formula: C19H14ClFN2O2S
• Molecular Weight: 388.8 g/mol

Description

3-(4-chlorophenyl)-1-[(4-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H12ClFN2O2S and its molecular weight is 386.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Approaches : The compound is synthesized through various chemical reactions involving ethyl 2-aminothiophene-3carboxylate and ethyl cynoacetate, leading to the formation of key intermediates like 3-(3-chloro-4-fluorophenyl) thieno [2, 3-d]pyrimidine-2, 4(1H, 3H)-dione. This process enables the creation of substituted thienopyrimidines with potential biological activities (More et al., 2013).
• Crystal Structure Analysis : Investigations into the crystal structure of related compounds, such as 4-(4'-fluorophenyl)hexahydro-1H,3H-pyrido[1,2-c]pyrimidine-1,3-dione, provide insight into the molecular geometry and intermolecular interactions, which are crucial for understanding the compound's properties and potential applications (Wolska & Herold, 2000).

Biological Activities

• Antibacterial and Antifungal Properties : The synthesis of polynuclear heterocycles, including thieno[2,3-d]pyrimidines, has shown significant promise due to their high biological activities. These compounds have been tested for their antibacterial, antifungal, anti-leukemia, and anticancer activities, demonstrating their potential as therapeutic agents (El-Gazzar et al., 2006).
• Urease Inhibition : Certain derivatives have been identified to exhibit urease inhibitory activity, which is crucial for developing treatments for diseases caused by urease-producing pathogens (Rauf et al., 2010).

Material Science Applications

• Electrochemical Properties : The study of electrochemically polymerized terthiophene derivatives, including those with aromatic substituents similar to the core structure of the compound , has revealed their potential in creating soluble films for electronic applications. This research opens pathways for using such compounds in the development of electronic and photovoltaic materials (Visy et al., 1994).